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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxychalcone

Cat. No.: B12050345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-3-methoxychalcone,

including its chemical identifiers, synthesis, and an exploration of the biological activities of

structurally related compounds. Due to the limited availability of public data on 2-Hydroxy-3-
methoxychalcone, this document also presents information on closely related analogues to

provide a contextual understanding of its potential pharmacological profile.

Core Compound Identification
Identifier Value Reference

CAS Number 144100-21-0 [1]

IUPAC Name

(E)-3-(2-hydroxy-3-

methoxyphenyl)-1-phenylprop-

2-en-1-one

[1]

Molecular Formula C₁₆H₁₄O₃ [1]

Molecular Weight 254.28 g/mol [1][2]

Synthesis Protocols
The synthesis of 2-hydroxychalcones is most commonly achieved through the Claisen-Schmidt

condensation reaction. This involves the base-catalyzed reaction of a substituted 2'-
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hydroxyacetophenone with a substituted benzaldehyde. While a specific detailed protocol for 2-
Hydroxy-3-methoxychalcone is not readily available, a general procedure can be outlined.

General Experimental Protocol: Claisen-Schmidt
Condensation
A 2'-hydroxyacetophenone and a benzaldehyde are dissolved in an alcoholic solvent, such as

ethanol.[3][4] An aqueous solution of a strong base, like sodium hydroxide (NaOH) or

potassium hydroxide (KOH), is then added to the mixture.[3][5] The reaction is typically stirred

at room temperature or gently heated for several hours.[3][6] Upon completion, the reaction

mixture is acidified, often with hydrochloric acid (HCl), to precipitate the chalcone product.[3]

The resulting solid can then be purified by recrystallization.

For the synthesis of 2-Hydroxy-3-methoxychalcone, the starting materials would be 2'-

hydroxy-3'-methoxyacetophenone and benzaldehyde.

Starting Materials Reaction Conditions

2'-Hydroxy-3'-methoxyacetophenone

Claisen-Schmidt
Condensation

Benzaldehyde Ethanol NaOH or KOH Room Temperature

2-Hydroxy-3-methoxychalcone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Hydroxy-3-methoxychalcone.
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Biological Activities of Structurally Related
Chalcones
While specific quantitative data for 2-Hydroxy-3-methoxychalcone is scarce, extensive

research has been conducted on its isomers and other closely related derivatives. This data

provides valuable insights into the potential biological activities of this class of compounds,

particularly in the areas of anti-inflammatory, anticancer, and antioxidant effects.

Anti-inflammatory Activity
Chalcone derivatives are well-documented for their anti-inflammatory properties, often through

the modulation of key signaling pathways.

Compound
Biological
Effect

IC₅₀/Concentra
tion

Model System Reference

2'-Hydroxy-3,6'-

dimethoxychalco

ne

Inhibition of NO

production
~7.5 µM

LPS-stimulated

RAW 264.7 cells
[7]

2'-Hydroxy-3,6'-

dimethoxychalco

ne

Decreased iNOS

and COX-2

expression

2.5-10 µM
LPS-stimulated

RAW 264.7 cells
[7]

2'-Hydroxy-3,4,5-

trimethoxychalco

ne

Inhibition of NO

production
2.26 µM

LPS-activated

BV-2 microglial

cells

[8]

2'-Hydroxy-4-

methoxychalcon

e

Attenuation of

NO, iNOS, and

COX-2 levels

Not specified

LPS-stimulated

RAW 264.7

macrophages

[8]

These related compounds frequently exert their anti-inflammatory effects by inhibiting the NF-

κB and MAPK signaling pathways, which are crucial in the inflammatory response.
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Caption: General anti-inflammatory signaling pathway modulated by related chalcones.

Anticancer and Cytotoxic Activity
Several chalcone derivatives have demonstrated potent anticancer activities through various

mechanisms, including the induction of apoptosis and cell cycle arrest.

Compound
Biological
Effect

IC₅₀ Value Cell Line Reference

2',4-Dihydroxy-3-

methoxychalcon

e

Cytotoxic activity 12.80 µg/mL
HeLa (cervical

cancer)
[4]

2',4-Dihydroxy-3-

methoxychalcon

e

Cytotoxic activity 19.57 µg/mL
WiDr (colon

cancer)
[4]

2-Hydroxy-4-

methoxy-2',3'-

benzochalcone

Inhibition of cell

proliferation
Not specified

Capan-1

(pancreatic

cancer)

[9]

2'-Hydroxy-4-

methoxychalcon

e

Antitumor activity Not specified Not specified [10]

The anticancer effects of these compounds are often linked to the induction of apoptosis

through the modulation of Bcl-2 family proteins and the activation of caspases. Some

chalcones have also been shown to inhibit tubulin polymerization, leading to mitotic arrest.[9]
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Antioxidant and Enzyme Inhibitory Activity
The phenolic hydroxyl group in chalcones contributes to their antioxidant properties.

Additionally, various chalcone derivatives have been investigated as enzyme inhibitors.

Compound
Biological
Activity

IC₅₀ Value Assay Reference

2'-Hydroxy-

3,4,5,3',4'-

pentamethoxych

alcone

Inhibition of NO

production
1.10 µM

LPS-activated

BV-2 microglial

cells

[8]

A series of 2'-

hydroxychalcone

s

Acetylcholinester

ase inhibition
40-85 µM

Ellman's

colorimetric

assay

[11]

Summary and Future Directions
2-Hydroxy-3-methoxychalcone, identified by CAS number 144100-21-0, belongs to the

chalcone family of compounds which are of significant interest to the scientific community.

While direct experimental data on this specific molecule is limited, the available information on

its structural analogues suggests a strong potential for biological activity.

The primary route for its synthesis is the Claisen-Schmidt condensation. Based on the activities

of related compounds, it is plausible that 2-Hydroxy-3-methoxychalcone may exhibit anti-

inflammatory, anticancer, and antioxidant properties. Further research is required to isolate or

synthesize this compound and to perform comprehensive biological evaluations to determine

its specific pharmacological profile and mechanisms of action. Such studies would be

invaluable for drug discovery and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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